Cas no 870777-32-5 ((4,5-Difluoro-2-methoxyphenyl)boronic acid)

(4,5-Difluoro-2-methoxyphenyl)boronic acid is a fluorinated arylboronic acid derivative commonly employed as a versatile building block in Suzuki-Miyaura cross-coupling reactions. Its electron-deficient aromatic ring, enhanced by the difluoro substitution, facilitates efficient palladium-catalyzed couplings with aryl or heteroaryl halides, enabling the synthesis of complex biaryl structures. The methoxy group provides additional stability while maintaining reactivity. This compound is particularly useful in pharmaceutical and agrochemical research for constructing fluorinated scaffolds, which often improve metabolic stability and bioavailability. High purity grades ensure consistent performance in sensitive applications. Proper handling under inert conditions is recommended due to boronic acid sensitivity to protodeboronation under protic or basic conditions.
(4,5-Difluoro-2-methoxyphenyl)boronic acid structure
870777-32-5 structure
Product Name:(4,5-Difluoro-2-methoxyphenyl)boronic acid
CAS No:870777-32-5
MF:C7H7BF2O3
MW:187.936489343643
MDL:MFCD08275291
CID:719179
PubChem ID:24882671
Update Time:2025-06-07

(4,5-Difluoro-2-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (4,5-Difluoro-2-methoxyphenyl)boronic acid
    • 4,5-DIFLUORO-2-METHOXYPHENYLBORONIC ACID
    • 4,5-DIFLUORO-2-METHOXYBENZENEBORONIC ACID
    • Boronic acid,B-(4,5-difluoro-2-methoxyphenyl)-
    • B-(4,5-Difluoro-2-methoxyphenyl)boronic acid (ACI)
    • Boronic acid, (4,5-difluoro-2-methoxyphenyl)- (9CI)
    • CS-W016835
    • 4,5-difluoro-2-methoxy phenylboronic acid
    • (4,5-Difluoro-2-methoxy-phenyl)boronic acid
    • AKOS015853454
    • DS-2540
    • SY025871
    • (4,5-Difluoro-2-methoxyphenyl)boronicacid
    • DTXSID50584481
    • ISQCHQGYKNHYGP-UHFFFAOYSA-N
    • MFCD08275291
    • 4,5-Difluoro-2-methoxyphenyl-boronic acid
    • SCHEMBL1756413
    • EN300-4290289
    • 870777-32-5
    • MDL： MFCD08275291
    • Inchi： 1S/C7H7BF2O3/c1-13-7-3-6(10)5(9)2-4(7)8(11)12/h2-3,11-12H,1H3
    • InChI Key： ISQCHQGYKNHYGP-UHFFFAOYSA-N
    • SMILES： FC1C(F)=CC(B(O)O)=C(OC)C=1

Computed Properties

  • Exact Mass: 188.04600
  • Monoisotopic Mass: 188.0456306g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.35
  • Melting Point: 175-180 °C (lit.)
  • Boiling Point: 313.9±52.0 °C at 760 mmHg
  • Flash Point: 143.7±30.7 °C
  • Refractive Index: 1.485
  • PSA: 49.69000
  • LogP: -0.34680

(4,5-Difluoro-2-methoxyphenyl)boronic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Storage Condition：Store at 4°C,-4At ℃Store…Better

(4,5-Difluoro-2-methoxyphenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(4,5-Difluoro-2-methoxyphenyl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB0506-1 G
(4,5-difluoro-2-methoxyphenyl)boronic acid
 870777-32-5 95%
1g
 ¥ 442.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB0506-5 G
(4,5-difluoro-2-methoxyphenyl)boronic acid
 870777-32-5 95%
5g
 ¥ 1,339.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB0506-10 G
(4,5-difluoro-2-methoxyphenyl)boronic acid
 870777-32-5 95%
10g
 ¥ 2,237.00 2021-05-07
Fluorochem
231111-1g
4,5-Difluoro-2-methoxyphenyl)boronic acid
 870777-32-5 95%
1g
 ￡21.00 2022-02-28
Fluorochem
231111-5g
4,5-Difluoro-2-methoxyphenyl)boronic acid
 870777-32-5 95%
5g
 ￡77.00 2022-02-28
Fluorochem
231111-10g
4,5-Difluoro-2-methoxyphenyl)boronic acid
 870777-32-5 95%
10g
 ￡134.00 2022-02-28
Alichem
A242000190-10g
4,5-Difluoro-2-methoxyphenylboronic acid
 870777-32-5 98%
10g
 $156.91 2023-08-31
Chemenu
CM135320-5g
(4,5-Difluoro-2-methoxyphenyl)boronic acid
 870777-32-5 95+%
5g
 $87 2021-08-05
Chemenu
CM135320-10g
(4,5-Difluoro-2-methoxyphenyl)boronic acid
 870777-32-5 95+%
10g
 $155 2021-08-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D844548-250mg
(4,5-Difluoro-2-methoxyphenyl)boronic acid
 870777-32-5 98%
250mg
 ￥76.50 2022-01-12

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